Cas no 1182284-44-1 (sodium 3'-methyl-[1,1'-biphenyl]-4-sulfonate)

• Product Name: sodium 3'-methyl-[1,1'-biphenyl]-4-sulfonate
• CAS No: 1182284-44-1
• MF: C₁₃H₁₂NaO₃S
• MW: 271.287353515625
• CID: 97713
• Update Time: 2025-05-25

sodium 3'-methyl-[1,1'-biphenyl]-4-sulfonate Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-sulfonicacid, 3'-methyl-, sodium salt (1:1)
• sodium:4-(3-methylphenyl)benzenesulfonate
• sodium 3'-methyl-[1,1'-biphenyl]-4-sulfonate

• Inchi： 1S/C13H12O3S.Na/c1-10-3-2-4-12(9-10)11-5-7-13(8-6-11)17(14,15)16;/h2-9H,1H3,(H,14,15,16);
• InChI Key： PTWYDEPCURFWTE-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H])(=O)(=O)O[H].[Na] |^1:29|

Additional information on sodium 3'-methyl-[1,1'-biphenyl]-4-sulfonate

Sodium 3'-Methyl-[1,1'-Biphenyl]-4-Sulfonate: A Comprehensive Overview

Sodium 3'-methyl-[1,1'-biphenyl]-4-sulfonate (CAS No. 1182284-44-1) is a compound of significant interest in the field of organic chemistry and materials science. This compound, often referred to as sodium 3'-methylbiphenyl-4-sulfonate, belongs to the class of sulfonate esters and has garnered attention due to its unique structural properties and potential applications in various industries. The biphenyl moiety in its structure contributes to its aromatic stability, while the sulfonate group imparts hydrophilic characteristics, making it versatile for different chemical reactions and uses.

Recent studies have highlighted the importance of sulfonate esters in modern synthetic chemistry. Sodium 3'-methyl-[1,1'-biphenyl]-4-sulfonate has been explored as a key intermediate in the synthesis of advanced materials, including polymers and pharmaceutical agents. Its ability to undergo nucleophilic substitution reactions makes it a valuable building block for constructing complex molecular architectures. Researchers have also investigated its role in catalytic processes, where its biphenyl framework can stabilize transition states and enhance reaction efficiency.

The synthesis of sodium 3'-methyl-[1,1'-biphenyl]-4-sulfonate typically involves multi-step procedures that combine aromatic substitution and sulfonation techniques. One common approach is the methylation of biphenyl derivatives followed by sulfonation using sulfuric acid or other sulfonating agents. The resulting product is then neutralized with sodium hydroxide to yield the sodium salt. This compound's preparation has been optimized in recent years to improve yield and purity, making it more accessible for large-scale applications.

In terms of applications, sodium 3'-methyl-[1,1'-biphenyl]-4-sulfonate has found utility in the pharmaceutical industry as an intermediate for drug development. Its sulfonate group can act as a bioisostere, replacing other functional groups in molecules to modulate pharmacokinetic properties such as solubility and bioavailability. Additionally, this compound has been studied for its potential in polymer chemistry, where it can serve as a monomer or crosslinking agent in the synthesis of advanced polymers with tailored mechanical and thermal properties.

Recent research has also explored the use of sodium 3'-methyl-[1,1'-biphenyl]-4-sulfonate in nanotechnology. Its aromatic framework can be incorporated into carbon-based nanomaterials, enhancing their electronic properties for applications in sensors and energy storage devices. Furthermore, this compound has been investigated for its role in catalysis, where it can act as a ligand or support material for metal catalysts used in hydrogenation and oxidation reactions.

From an environmental standpoint, sodium 3'-methyl-[1,1'-biphenyl]-4-sulfonate's biodegradability and eco-toxicity have been assessed to ensure its safe handling and disposal. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, with microbial activity playing a key role in its decomposition. However, further research is needed to fully understand its long-term environmental impact and develop strategies for minimizing ecological risks.

In conclusion, sodium 3'-methyl-[1,1'-biphenyl]-4-sulfonate (CAS No. 1182284-44-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of aromatic stability and hydrophilic functionality makes it an invaluable tool in organic synthesis and materials science. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing technological innovations while maintaining environmental sustainability.